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Compound of Interest

Compound Name:
Sodium 3-methyl-2-oxobutanoate-

13C4,d4

Cat. No.: B12059494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 3-methyl-2-
oxobutanoate-13C4,d4, an isotopically labeled endogenous metabolite. This document details

its chemical and physical properties, its central role in key metabolic pathways, and its

applications in scientific research, particularly in Nuclear Magnetic Resonance (NMR)

spectroscopy and metabolic flux analysis.

Compound Profile
Sodium 3-methyl-2-oxobutanoate-13C4,d4, also known as α-Ketoisovaleric acid sodium salt-

13C4,d4, is the labeled form of Sodium 3-methyl-2-oxobutanoate. The incorporation of four

Carbon-13 isotopes and four deuterium atoms makes it a valuable tracer for metabolic studies

and a standard for mass spectrometry applications.

Quantitative Data Summary
The following tables summarize the key quantitative data for both the labeled compound and its

unlabeled counterpart.
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Property Value Source

Molecular Formula C¹³C₄H₃D₄NaO₃ [1]

Molecular Weight 146.09 g/mol [1]

CAS Number 1185115-88-1 [1]

Purity ≥98.0% [1]

Appearance White to off-white solid [2]

Isotopic Enrichment ≥99.0% [2]

Storage Conditions -20°C, protect from light [2]

Solubility in Solvent
-80°C for 6 months; -20°C for 1

month (protect from light)
[2][3]

Table 1: Quantitative Data for Sodium 3-methyl-2-oxobutanoate-13C4,d4

Property Value Source

Molecular Formula C₅H₇NaO₃

Molecular Weight 138.10 g/mol

CAS Number 3715-29-5

Melting Point 220-230 °C (decomposes)

Water Solubility 100 mg/mL, clear, colorless

Appearance
White or slightly yellow to

beige crystalline powder

Table 2: Quantitative Data for Unlabeled Sodium 3-methyl-2-oxobutanoate

Metabolic Significance
Sodium 3-methyl-2-oxobutanoate (α-ketoisovalerate) is a key intermediate in the biosynthesis

of branched-chain amino acids (BCAAs) and pantothenate (Vitamin B5).
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Valine and Leucine Biosynthesis
α-ketoisovalerate serves as a direct precursor to the amino acid valine and is a crucial

intermediate in the multi-step synthesis of leucine. These pathways are essential in

microorganisms and plants.
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Valine and Leucine Biosynthesis Pathway from α-Ketoisovalerate.

Pantothenate (Vitamin B5) Biosynthesis
In many bacteria, α-ketoisovalerate is a substrate for the synthesis of pantoate, which is

subsequently converted to pantothenate, the precursor of Coenzyme A.[4][5]
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Pantothenate (Vitamin B5) Biosynthesis Pathway.

Experimental Applications and Protocols
The isotopic labels in Sodium 3-methyl-2-oxobutanoate-13C4,d4 make it a powerful tool for

tracing metabolic pathways and for structural biology studies.
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Isotope Labeling for NMR Spectroscopy
This compound is frequently used for the selective isotope labeling of methyl groups in valine

and leucine residues in proteins for NMR studies, particularly for large proteins where spectral

overlap is a significant issue.

This protocol is adapted from established methods for selective labeling of methyl groups in

perdeuterated proteins.[1][6]

Prepare Minimal Medium: Prepare a D₂O-based minimal medium containing ¹⁵NH₄Cl as the

sole nitrogen source and deuterated glucose ([²H,¹²C]glucose) as the primary carbon source.

Cell Culture Inoculation: Inoculate the medium with a starter culture of E. coli (typically

BL21(DE3) strain) expressing the protein of interest.

Growth: Grow the cells at 37°C with shaking until the OD₆₀₀ reaches approximately 0.6-0.8.

Precursor Addition: Approximately one hour before inducing protein expression, add Sodium
3-methyl-2-oxobutanoate-13C4,d4 to a final concentration of 100-120 mg/L.[6]

Induction: Induce protein expression with Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Harvest and Purification: After a suitable expression period (typically 4-6 hours), harvest the

cells by centrifugation and purify the labeled protein using standard chromatography

techniques.
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Experimental Workflow for Protein Labeling for NMR.

13C-Metabolic Flux Analysis (13C-MFA)
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Sodium 3-methyl-2-oxobutanoate-13C4,d4 can be used as a tracer in 13C-MFA experiments

to quantify the metabolic fluxes through the BCAA and related pathways.

This workflow outlines the key steps in a typical 13C-MFA experiment.[7][8]

Experimental Design: Define the biological question and design the labeling experiment,

including the choice of labeled substrate(s) and sampling time points.

Isotope Labeling Experiment: Culture cells in a defined medium containing Sodium 3-
methyl-2-oxobutanoate-13C4,d4 as a tracer.

Metabolite Quenching and Extraction: Rapidly quench metabolic activity and extract

intracellular metabolites.

Analytical Measurement: Analyze the isotopic labeling patterns of key metabolites (e.g.,

amino acids, organic acids) using techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Flux Estimation: Use specialized software to fit the measured labeling data to a metabolic

model and estimate the intracellular fluxes.

Statistical Analysis: Perform goodness-of-fit tests and calculate confidence intervals for the

estimated fluxes.
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General Workflow for 13C-Metabolic Flux Analysis.

Safety and Handling
Standard laboratory safety precautions should be observed when handling this compound. It is

intended for research use only. A Material Safety Data Sheet (MSDS) should be consulted for

detailed safety information.
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Conclusion
Sodium 3-methyl-2-oxobutanoate-13C4,d4 is a versatile and powerful tool for researchers in

the fields of molecular biology, biochemistry, and drug development. Its utility in elucidating

metabolic pathways and aiding in the structural determination of large proteins by NMR makes

it an invaluable resource for advancing our understanding of complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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